tert-Butyl-6-amino-5-oxo-2(2-thienyl)perhydro-1,4-thiazepine-4-acetate

• Molecular Formula: C15H22N2O3S2
• Molecular Weight: 342.5 g/mol
• IUPAC Name: tert-butyl 2-(6-amino-5-oxo-2-thiophen-2-yl-1,4-thiazepan-4-yl)acetate
• InChI: InChI=1S/C15H22N2O3S2/c1-15(2,3)20-13(18)8-17-7-12(11-5-4-6-21-11)22-9-10(16)14(17)19/h4-6,10,12H,7-9,16H2,1-3H3
• InChI Key: ZONWYQJUNYSOTA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1CC(SCC(C1=O)N)C2=CC=CS2

Description

Tert-Butyl-6-amino-5-oxo-2(2-thienyl)perhydro-1,4-thiazepine-4-acetate is a useful research compound. Its molecular formula is C15H22N2O3S2 and its molecular weight is 342.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Following the procedure described in Example 42(g), 1.1 g of t-butyl α-[5-oxo-6-phthalimido-2-(2-thienyl)perhydro-1,4-thiazepin-4-yl]acetate [prepared as described in step (f) above] was dephthaloylized with methylhydrazine, to afford 0.52 g of the title compound as a crystalline powder, melting at 84°-86.5° C.

Synthesis routes and methods II

Procedure details